Cas no 406206-10-8 (2-(3-Hydroxyphenoxy)-6-(trifluoromethyl)benzonitrile)

• Product Name: 2-(3-Hydroxyphenoxy)-6-(trifluoromethyl)benzonitrile
• CAS No: 406206-10-8
• MF: C₁₄H₈F₃NO₂
• MW: 279.214034080505
• CID: 2826442
• PubChem ID: 12971882
• Update Time: 2025-04-21

2-(3-Hydroxyphenoxy)-6-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• DTXCID70465046
• SCHEMBL6230387
• 406206-10-8
• 1-[2-Cyano-3-(trifluoromethyl)phenoxy]-3-hydroxybenzene
• 2-(3-HYDROXYPHENOXY)-6-(TRIFLUOROMETHYL)BENZONITRILE
• DTXSID60514239
• 2-(3-Hydroxyphenoxy)-6-(trifluoromethyl)benzonitrile

• Inchi： 1S/C14H8F3NO2/c15-14(16,17)12-5-2-6-13(11(12)8-18)20-10-4-1-3-9(19)7-10/h1-7,19H
• InChI Key： VQBGEBYOIZKGOJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1C#N)OC1C=CC=C(C=1)O)(F)F

Computed Properties

• Exact Mass: 279.05071298Da
• Monoisotopic Mass: 279.05071298Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 53.3Ų